Cas no 2470279-17-3 ((1S,2R,5R)-3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid)

• Product Name: (1S,2R,5R)-3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid
• CAS No: 2470279-17-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6616016
• PubChem ID: 155819856
• Update Time: 2025-05-30

(1S,2R,5R)-3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,5S)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid
• (1S,2R,5R)-3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid
• EN300-27102633
• 2470279-17-3

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-4-5-9(6-8)10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9+,10-/m1/s1
• InChI Key： QCTZMNLKNVRPTI-KXUCPTDWSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2CC[C@H]([C@@H]1C(=O)O)C2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,2R,5R)-3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid

Compound CAS No: 2470279-17-3 - (1S,2R,5R)-3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid

The compound with CAS number 2470279-17-3, known as (1S,2R,5R)-3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of bicyclic amino acids, which have garnered considerable attention due to their unique structural properties and biological activities.

The molecular structure of this compound is characterized by a bicyclo[3.2.1]octane framework, which provides a rigid and stable scaffold for various functional groups. The presence of the (1S,2R,5R) stereochemistry indicates a specific spatial arrangement of substituents, which is crucial for its biological activity and selectivity. The inclusion of a (2-methylpropan-2-yl)oxycarbonyl group adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability.

Recent studies have highlighted the importance of bicyclic amino acids in drug design, particularly in the development of peptide-based therapeutics and enzyme inhibitors. The unique combination of stereochemistry and functional groups in this compound makes it an attractive candidate for exploring its potential as a lead compound in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a building block for constructing complex peptide libraries. The rigid bicyclic structure can serve as a versatile platform for incorporating diverse side chains, enabling researchers to investigate a wide range of biological interactions and activities.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as ring-closing metathesis and stereoselective alkylation reactions. These methods ensure the precise control of stereochemistry and functional group placement, which are essential for achieving the desired biological properties.

From a pharmacological perspective, this compound exhibits interesting properties that warrant further investigation. Its ability to interact with specific biological targets, such as proteases or kinases, could make it a valuable tool in the development of novel therapeutic agents.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies provide insights into its binding affinity to various protein targets and help guide further optimization efforts.

In conclusion, the compound with CAS number 2470279-17-3 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features and promising biological properties make it an invaluable asset for researchers working on innovative therapeutic solutions.